Cas no 193905-94-1 (1-Bromo-3-tert-butyl-5-methylbenzene)

1-Bromo-3-tert-butyl-5-methylbenzene is a brominated aromatic compound featuring a tert-butyl and a methyl substituent on the benzene ring. Its molecular structure, characterized by steric hindrance from the bulky tert-butyl group, makes it a valuable intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. The electron-donating alkyl groups influence its reactivity, enabling selective functionalization. This compound is commonly used in pharmaceutical and agrochemical research for constructing complex aromatic frameworks. Its stability and well-defined reactivity profile ensure consistent performance in synthetic applications. Proper handling is advised due to its halogenated nature.
1-Bromo-3-tert-butyl-5-methylbenzene structure
193905-94-1 structure
Product Name:1-Bromo-3-tert-butyl-5-methylbenzene
CAS No:193905-94-1
MF:C11H15Br
MW:227.140802621841
CID:116488
PubChem ID:44118615
Update Time:2025-10-29

1-Bromo-3-tert-butyl-5-methylbenzene Chemical and Physical Properties

Names and Identifiers

    • 1-Bromo-3-(tert-butyl)-5-methylbenzene
    • 1-Bromo-3-tert-butyl-5-methylbenzene
    • Benzene,1-bromo-3-(1,1-dimethylethyl)-5-methyl-
    • ACMC-1C4MK
    • ANW-23617
    • CTK4E1381
    • MolPort-001-758-899
    • SureCN2745570
    • 3-Bromo-5-(tert-butyl)toluene
    • DTXSID10656916
    • 3,4-Dihydro-1H-indolo[2,3-b][1,8]naphthyridin-2(10H)-one
    • AKOS015835369
    • 3,5-Tert-butylbenzyl bromide
    • MFCD09801037
    • SCHEMBL2745570
    • A880230
    • 193905-94-1
    • BS-27381
    • CS-0449499
    • MDL: MFCD09801037
    • Inchi: 1S/C11H15Br/c1-8-5-9(11(2,3)4)7-10(12)6-8/h5-7H,1-4H3
    • InChI Key: VHUIMCRJBRTILQ-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C)C=C(C=1)C(C)(C)C

Computed Properties

  • Exact Mass: 226.03600
  • Monoisotopic Mass: 226.03571g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.6
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0.00000
  • LogP: 4.05500

1-Bromo-3-tert-butyl-5-methylbenzene Security Information

1-Bromo-3-tert-butyl-5-methylbenzene Pricemore >>

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